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Compound of Interest

Compound Name: 3-Bromo-2-iodopyridine

CAS No.: 408502-43-2

Cat. No.: B1290381

Get Quote

An In-depth Technical Guide to the Physical Properties of 3-Bromo-2-iodopyridine

Introduction
3-Bromo-2-iodopyridine is a halogenated pyridine derivative that serves as a crucial building

block in organic synthesis, particularly in the development of novel pharmaceutical compounds

and complex molecular architectures. Its unique substitution pattern, featuring both a bromine

and an iodine atom on the pyridine ring, offers multiple, distinct reaction sites for cross-coupling

reactions (e.g., Suzuki, Sonogashira, Buchwald-Hartwig) and other transformations.

Understanding the fundamental physical and chemical properties of this reagent is paramount

for its effective handling, characterization, and successful application in research and

development.

This guide provides a comprehensive overview of the core physical properties of 3-Bromo-2-
iodopyridine, methodologies for its characterization, and essential safety protocols. The

information is curated for researchers, medicinal chemists, and process development scientists

who utilize this versatile intermediate.
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A clear definition of the molecule is the foundation for all subsequent analysis.

IUPAC Name: 3-bromo-2-iodopyridine[1]

CAS Number: 408502-43-2[1][2][3][4][5][6]

Molecular Formula: C₅H₃BrIN[1][2][4][5][6]

Molecular Weight: 283.89 g/mol [1][2][5][6]

Chemical Structure:

Caption: 2D Structure of 3-Bromo-2-iodopyridine.

Core Physicochemical Properties
The physical properties of a compound dictate its handling, purification, and reaction

conditions. The data for 3-Bromo-2-iodopyridine is summarized below.

Property Value Source(s)

Physical Form Solid, Solid powder [3][5]

Density 2.347 g/cm³ [2][7]

Boiling Point 264 °C at 760 mmHg [2][8]

Flash Point 113.5 °C [2][8]

Refractive Index 1.665 [2]

Solubility Soluble in DMSO [5]

It is noteworthy that while most suppliers classify the compound as a solid at room

temperature[3][5], at least one source has described it as a transparent liquid[2]. This

discrepancy may arise from differences in purity or the presence of trace solvents. Researchers

should verify the physical state of each new batch upon receipt.

**Spectroscopic Profile (Expected)
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While specific spectra for this compound are not widely published, its structure allows for a

confident prediction of its key spectroscopic features. This analysis is crucial for quality control

and reaction monitoring.

¹H NMR Spectroscopy
The proton NMR spectrum is expected to show three distinct signals corresponding to the three

aromatic protons on the pyridine ring.

H-6: Expected to be the most downfield signal, appearing as a doublet of doublets (dd). Its

proximity to the electronegative nitrogen atom causes significant deshielding.

H-4: Expected to appear as a doublet of doublets (dd), shifted upfield relative to H-6.

H-5: Expected to be the most upfield of the three aromatic protons, also appearing as a

doublet of doublets (dd).

The coupling constants (J-values) between these protons will be characteristic of their positions

on the pyridine ring.

¹³C NMR Spectroscopy
The carbon NMR spectrum should display five signals for the five unique carbon atoms in the

pyridine ring.

C-2 and C-3: The carbons bearing the iodine and bromine atoms will be significantly

influenced by the halogen's electronic effects. Their chemical shifts provide direct evidence

of the substitution pattern.

C-4, C-5, and C-6: These carbons will appear in the typical aromatic region for pyridines,

with their precise shifts influenced by the adjacent substituents.

Mass Spectrometry
Mass spectrometry is essential for confirming the molecular weight and isotopic distribution.

Molecular Ion Peak (M⁺): A prominent cluster of peaks will be observed around m/z = 283,

corresponding to the molecular weight.
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Isotopic Pattern: Due to the natural abundance of bromine isotopes (⁷⁹Br and ⁸¹Br in an

approximate 1:1 ratio), the molecular ion peak will appear as a characteristic doublet with

equal intensity (M⁺ and M+2⁺), which is a definitive signature for a monobrominated

compound.

Handling, Storage, and Safety
Proper handling and storage are critical for maintaining the integrity of 3-Bromo-2-
iodopyridine and ensuring laboratory safety.

Safety Precautions: 3-Bromo-2-iodopyridine is classified as hazardous.[1]

Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319

(Causes serious eye irritation), H335 (May cause respiratory irritation).[1][9][10]

Personal Protective Equipment (PPE): Always handle this compound in a well-ventilated

fume hood. Wear safety goggles, a lab coat, and chemical-resistant gloves.[7][9]

Handling: Avoid breathing dust or fumes.[9] Do not eat, drink, or smoke when using this

product.[7] Wash hands thoroughly after handling.[9]

Storage Conditions: To ensure long-term stability, the following storage conditions are

recommended:

Temperature: Store in a cool, dry place, typically between 2-8°C.[3][4][9] For extended

storage, -20°C is also cited.[5]

Atmosphere: Store under an inert atmosphere (e.g., argon or nitrogen) to prevent

degradation.[3]

Container: Keep in a tightly sealed container, protected from light.[3][9]

Methodologies for Physical Property Verification
The following section details standardized protocols for verifying the key physical and structural

properties of 3-Bromo-2-iodopyridine. Adherence to these methods ensures data reliability

and batch-to-batch consistency.
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Caption: Workflow for Physicochemical Characterization.

Protocol 1: Melting Point Determination
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Objective: To determine the melting point range of a solid sample of 3-Bromo-2-iodopyridine
as an indicator of purity.

Methodology:

Sample Preparation: Finely crush a small amount of the solid sample on a watch glass using

a spatula. A fine powder ensures uniform heat distribution.

Capillary Loading: Tap the open end of a capillary tube into the powdered sample to collect a

small amount. Invert the tube and tap it gently on the benchtop to pack the sample into the

sealed end. A sample height of 2-3 mm is ideal.

Apparatus Setup: Place the loaded capillary tube into the heating block of a calibrated digital

melting point apparatus.

Measurement:

Set a rapid heating ramp (e.g., 10-15 °C/min) to quickly approach the expected melting

point.

Once melting is observed, perform a second measurement with a new sample. Start at a

temperature approximately 20 °C below the observed melting point and use a slow ramp

rate (1-2 °C/min) to ensure thermal equilibrium.

Data Recording: Record the temperature at which the first drop of liquid appears (onset) and

the temperature at which the entire sample becomes a clear liquid (completion). A pure

compound will have a sharp melting range of 1-2 °C.

Protocol 2: NMR Sample Preparation
Objective: To prepare a high-quality sample for ¹H and ¹³C NMR analysis to confirm the

chemical structure.

Methodology:

Solvent Selection: Choose a deuterated solvent in which the compound is soluble.

Deuterated chloroform (CDCl₃) or deuterated dimethyl sulfoxide (DMSO-d₆) are common

starting points.[5]
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Sample Weighing: Accurately weigh approximately 5-10 mg of the 3-Bromo-2-iodopyridine
sample directly into a clean, dry NMR tube.

Solvent Addition: Using a Pasteur pipette, add approximately 0.6-0.7 mL of the chosen

deuterated solvent to the NMR tube.

Dissolution: Cap the NMR tube and gently invert it several times to dissolve the sample. If

necessary, use a vortex mixer or brief sonication to ensure complete dissolution. The

resulting solution should be clear and free of particulate matter.

Analysis: Insert the NMR tube into the spectrometer's spinner turbine, ensuring the correct

depth. Acquire the ¹H and ¹³C NMR spectra according to the instrument's standard operating

procedures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. pubchem.ncbi.nlm.nih.gov [pubchem.ncbi.nlm.nih.gov]

2. echemi.com [echemi.com]

3. 3-Bromo-2-iodopyridine | 408502-43-2 [sigmaaldrich.com]

4. aobchem.com [aobchem.com]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1290381/docs?utm_src=pdf-body#3-bromo-2-iodopyridine-physical-properties
https://www.benchchem.com/product/b1290381/docs?utm_src=pdf-body#3-bromo-2-iodopyridine-physical-properties
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-2-iodopyridine
https://www.benchchem.com/product/b1290381/docs?utm_src=pdf-body#3-bromo-2-iodopyridine-physical-properties
https://www.chemsrc.com/en/cas/408502-43-2_819-609-5.html
https://pubchem.ncbi.nlm.nih.gov/compound/11358068
https://www.benchchem.com/product/b1290381/docs?utm_src=pdf-body#3-bromo-2-iodopyridine-physical-properties
https://www.aobchem.com/product/11195.html
https://www.benchchem.com/product/b1290381?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-2-iodopyridine
https://www.echemi.com/produce/pr231129102813-3-bromo-2-iodopyridine.html
https://www.sigmaaldrich.com/TW/zh/product/ambeedinc/ambh580645c4?context=bbe
https://www.aobchem.com/3-bromo-2-iodopyridine.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1290381?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. 3-Bromo-2-iodopyridine | CAS 408502-43-2 | Sun-shinechem [sun-shinechem.com]

6. alfa-chemistry.com [alfa-chemistry.com]

7. echemi.com [echemi.com]

8. guidechem.com [guidechem.com]

9. aksci.com [aksci.com]

10. chemical-label.com [chemical-label.com]

To cite this document: BenchChem. [3-Bromo-2-iodopyridine physical properties].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1290381/docs#3-bromo-2-iodopyridine-physical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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